Cas no 201996-38-5 (1,7,13-Trioxa-4,10,16-triazacyclooctadecane,4,10,16-tris[(4-methylphenyl)sulfonyl]-)

• Product Name: 1,7,13-Trioxa-4,10,16-triazacyclooctadecane,4,10,16-tris[(4-methylphenyl)sulfonyl]-
• CAS No: 201996-38-5
• MF: C₃₃H₄₅N₃O₉S₃
• MW: 723.920105695724
• CID: 1395211
• PubChem ID: 564175
• Update Time: 2025-04-20

1,7,13-Trioxa-4,10,16-triazacyclooctadecane,4,10,16-tris[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1,7,13-Trioxa-4,10,16-triazacyclooctadecane,4,10,16-tris[(4-methylphenyl)sulfonyl]-
• 4,10,16-TRIS(4-METHYLBENZENESULFONYL)-1,7,13-TRIOXA-4,10,16-TRIAZACYCLOOCTADECANE
• 4,10,16-Tris[(4-methylphenyl)sulfonyl]-1,7,13-trioxa-4,10,16-triazacyclooctadecane
• AKOS001586915
• DTXSID701130805
• 4,10,16-Tris[(4-methylphenyl)sulfonyl]-1,7,13-trioxa-4,10,16-triazacyclooctadecane #
• STK368177
• ZWZKIZMEFFTNEM-UHFFFAOYSA-N
• 201996-38-5
• 1,7,13-Trioxa-4,10,16-triazacyclooctadecane, 4,10,16-tris[(4-methylphenyl)sulfonyl]-

• Inchi： 1S/C33H45N3O9S3/c1-28-4-10-31(11-5-28)46(37,38)34-16-22-43-24-18-35(47(39,40)32-12-6-29(2)7-13-32)20-26-45-27-21-36(19-25-44-23-17-34)48(41,42)33-14-8-30(3)9-15-33/h4-15H,16-27H2,1-3H3
• InChI Key： ZWZKIZMEFFTNEM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCOCCN(CCOCCN(CCOCC1)S(C1C=CC(C)=CC=1)(=O)=O)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 723.23179354g/mol
• Monoisotopic Mass: 723.23179354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 48
• Rotatable Bond Count: 6
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 165Ų